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Compound of Interest

methyl 6-bromo-1H-indole-4-

Compound Name:
carboxylate

Cat. No.: B031375

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and experimental

considerations for methyl 6-bromo-1H-indole-4-carboxylate, a key building block in medicinal

chemistry and drug discovery. The information is intended to ensure its safe and effective use

in a laboratory setting.

Chemical Identification and Properties

Methyl 6-bromo-1H-indole-4-carboxylate is a heterocyclic compound with the molecular

formula C10HsBrNO:. It is a solid at room temperature and is utilized as an intermediate in the

synthesis of various biologically active molecules.

Property

Value

Molecular Formula

C10HsBrNO2

Molecular Weight 254.08 g/mol [1]

Appearance Solid[1]

CAS Number 107650-22-6

SMILES COC(=0)C1=C2C=CNC2=CC(Br)=C1[1]
INChl Key KPFSQBKJYHWFME-UHFFFAOYSA-N[1]
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Hazard Identification and Classification

Methyl 6-bromo-1H-indole-4-carboxylate is classified as a hazardous substance. The

primary hazard is its acute oral toxicity.

GHS Classification:

Hazard Class Category
Acute Toxicity, Oral Category 3
GHS Label Elements:
Pictogram Signal Word Hazard Statement
Danger H301: Toxic if swallowed[1]

Precautionary Statements:

Code Statement
IF SWALLOWED: Immediately call a POISON
P301 + P310 o
CENTER or doctor/physician.
P330 Rinse mouth.
P331 Do NOT induce vomiting.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and

ensure the stability of the compound.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this compound to determine the

appropriate level of PPE. The following are general recommendations:
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o Eye/Face Protection: Wear chemical safety goggles or a face shield.
e Skin Protection:
o Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

o Body Protection: Wear a lab coat, and consider additional protective clothing for larger
guantities.

» Respiratory Protection: Use a certified respirator if working in a poorly ventilated area or if
dusts are generated.

Click to download full resolution via product page

Handling Procedures

» Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage Conditions

» Store in a tightly closed container.
o Keep in a cool, dry, and well-ventilated place.
o Store away from incompatible materials such as strong oxidizing agents.

» The designated storage class is 6.1D - Non-combustible, acute toxic Cat.3 / toxic hazardous
materials or hazardous materials causing chronic effects.[1]
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Emergency Procedures
First-Aid Measures

Exposure Route

First-Aid Procedure

IF SWALLOWED: Immediately call a POISON

Ingestion CENTER or doctor/physician. Rinse mouth. Do
NOT induce vomiting.
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

ingestion
call_poison_center
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.

o Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition
products may be formed, including carbon oxides, nitrogen oxides, and hydrogen bromide.

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 3.1). Avoid breathing dust.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Sweep up the solid material and place it in a suitable container for
disposal. Avoid generating dust. Clean the affected area thoroughly.

Experimental Protocol: Synthesis of Methyl 6-
bromo-1H-indole-4-carboxylate

The following is a proposed, adapted experimental protocol for the synthesis of methyl 6-
bromo-1H-indole-4-carboxylate, based on a known procedure for the synthesis of the non-
brominated analogue, methyl 1H-indole-4-carboxylate, via a palladium-catalyzed reaction. This
procedure should be performed by a qualified chemist with appropriate safety precautions in
place.

Materials and Reagents

e Methyl 2-amino-5-bromobenzoate
e (2-bromovinyl)trimethylsilane

o Palladium(ll) acetate (Pd(OAC)2)
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e Triphenylphosphine (PPhs)

e Potassium carbonate (K2CO3s)

e Toluene

e Hydrochloric acid (HCI)

e Sodium bicarbonate (NaHCO3)

e Brine

o Magnesium sulfate (MgSQOa4)

« Silica gel for column chromatography

e Solvents for chromatography (e.g., hexanes, ethyl acetate)

Experimental Procedure

Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add methyl 2-amino-5-bromobenzoate, (2-bromovinyl)trimethylsilane,
palladium(ll) acetate, triphenylphosphine, and potassium carbonate.

o Solvent Addition: Add anhydrous toluene to the flask under an inert atmosphere (e.g., argon
or nitrogen).

o Reaction: Heat the reaction mixture to reflux and stir for the appropriate time, monitoring the
reaction progress by thin-layer chromatography (TLC).

o Work-up:
o Cool the reaction mixture to room temperature.

o Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water, 1M HCI,
saturated sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Purification: Purify the crude product by flash column chromatography on silica gel using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure
methyl 6-bromo-1H-indole-4-carboxylate.
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Toxicological and Ecological Information

» Toxicological Information: The primary known toxicological effect is acute oral toxicity.
Further toxicological data is limited.

» Ecological Information: No specific data is available on the ecological effects of this
compound. It is important to prevent its release into the environment.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. It should be treated as hazardous waste.

This technical guide is intended to provide essential safety and handling information. It is not
exhaustive, and users should consult the relevant Safety Data Sheets (SDS) and conduct a
thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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